Nafcillin sodium monohydrate
Nafcillin sodium monohydrate
Nafcillin sodium monohydrate is an organic sodium salt and a hydrate. It contains a nafcillin sodium.
Nafcillin Sodium is the sodium salt form of nafcillin, a semi-synthetic naphthalene, penicillin-related Nafcillin inhibits bacterial wall synthesis by a mechanism of action similar to penicillin. Penicillinase-resistant Nafcillin is used to treat infections caused by penicillin-resistant strains of Staphylococci. (NCI04)
A semi-synthetic antibiotic related to penicillin.
Nafcillin Sodium is the sodium salt form of nafcillin, a semi-synthetic naphthalene, penicillin-related Nafcillin inhibits bacterial wall synthesis by a mechanism of action similar to penicillin. Penicillinase-resistant Nafcillin is used to treat infections caused by penicillin-resistant strains of Staphylococci. (NCI04)
A semi-synthetic antibiotic related to penicillin.
Brand Name:
Vulcanchem
CAS No.:
7177-50-6
VCID:
VC0000670
InChI:
InChI=1S/C21H22N2O5S.Na.H2O/c1-4-28-13-10-9-11-7-5-6-8-12(11)14(13)17(24)22-15-18(25)23-16(20(26)27)21(2,3)29-19(15)23;;/h5-10,15-16,19H,4H2,1-3H3,(H,22,24)(H,26,27);;1H2/q;+1;/p-1/t15-,16+,19-;;/m1../s1
SMILES:
CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)[O-].O.[Na+]
Molecular Formula:
C21H21N2O5S • Na [H2O]
Molecular Weight:
454.5 g/mol
Nafcillin sodium monohydrate
CAS No.: 7177-50-6
APIs
VCID: VC0000670
Molecular Formula: C21H21N2O5S • Na [H2O]
Molecular Weight: 454.5 g/mol
CAS No. | 7177-50-6 |
---|---|
Product Name | Nafcillin sodium monohydrate |
Molecular Formula | C21H21N2O5S • Na [H2O] |
Molecular Weight | 454.5 g/mol |
IUPAC Name | sodium;(2S,5R,6R)-6-[(2-ethoxynaphthalene-1-carbonyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate;hydrate |
Standard InChI | InChI=1S/C21H22N2O5S.Na.H2O/c1-4-28-13-10-9-11-7-5-6-8-12(11)14(13)17(24)22-15-18(25)23-16(20(26)27)21(2,3)29-19(15)23;;/h5-10,15-16,19H,4H2,1-3H3,(H,22,24)(H,26,27);;1H2/q;+1;/p-1/t15-,16+,19-;;/m1../s1 |
Standard InChIKey | OCXSDHJRMYFTMA-KMFBOIRUSA-M |
Isomeric SMILES | CCOC1=C(C2=CC=CC=C2C=C1)C(=O)N[C@H]3[C@@H]4N(C3=O)[C@H](C(S4)(C)C)C(=O)[O-].O.[Na+] |
SMILES | CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)[O-].O.[Na+] |
Canonical SMILES | CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)[O-].O.[Na+] |
Description | Nafcillin sodium monohydrate is an organic sodium salt and a hydrate. It contains a nafcillin sodium. Nafcillin Sodium is the sodium salt form of nafcillin, a semi-synthetic naphthalene, penicillin-related Nafcillin inhibits bacterial wall synthesis by a mechanism of action similar to penicillin. Penicillinase-resistant Nafcillin is used to treat infections caused by penicillin-resistant strains of Staphylococci. (NCI04) A semi-synthetic antibiotic related to penicillin. |
Synonyms | Nafcil Nafcillin Nafcillin Sodium Nafcillin, Monosodium Salt, Anhydrous Nafcillin, Sodium Naphthamidopenicillin Sodium Nafcillin Sodium, Nafcillin |
Reference | Guzmán, Flavio, MD. /Beta Lactams Antibiotics (penicillins and Cephalosporins) Mechanism of Action.” Medical Pharmacology. Pharmacology Corner, 29 Nov. 2008. Web. 21 Aug. 2012. |
PubChem Compound | 23704143 |
Last Modified | Nov 11 2021 |
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